1-amino-N'-hydroxycyclooctane-1-carboximidamide
Overview
Description
1-amino-N’-hydroxycyclooctane-1-carboximidamide is a chemical compound with the molecular formula C9H19N3O. It is an amidine derivative containing an eight-membered ring, a primary amine, and a hydroxyl group . This compound is primarily used for research purposes and has various applications in scientific studies.
Chemical Reactions Analysis
1-amino-N’-hydroxycyclooctane-1-carboximidamide can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.
Reduction: The amidine group can be reduced to form amines.
Scientific Research Applications
1-amino-N’-hydroxycyclooctane-1-carboximidamide is used in various scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It can be used in studies involving enzyme interactions and protein modifications.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-amino-N’-hydroxycyclooctane-1-carboximidamide involves its interaction with specific molecular targets. The primary amine and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and proteins, potentially inhibiting or modifying their activity. The exact pathways and molecular targets depend on the specific application and context of its use .
Comparison with Similar Compounds
1-amino-N’-hydroxycyclooctane-1-carboximidamide can be compared with other similar compounds, such as:
1-amino-N’-hydroxycyclohexane-1-carboximidamide: A similar compound with a six-membered ring instead of an eight-membered ring.
1-amino-N’-hydroxycyclodecane-1-carboximidamide: A similar compound with a ten-membered ring.
1-amino-N’-hydroxycyclooctane-1-carboxamide: A similar compound with an amide group instead of an amidine group. These comparisons highlight the uniqueness of 1-amino-N’-hydroxycyclooctane-1-carboximidamide in terms of its ring size and functional groups.
Properties
Molecular Formula |
C9H19N3O |
|---|---|
Molecular Weight |
185.27 g/mol |
IUPAC Name |
1-amino-N'-hydroxycyclooctane-1-carboximidamide |
InChI |
InChI=1S/C9H19N3O/c10-8(12-13)9(11)6-4-2-1-3-5-7-9/h13H,1-7,11H2,(H2,10,12) |
InChI Key |
HXXIGUVQLFKNNP-UHFFFAOYSA-N |
Isomeric SMILES |
C1CCCC(CCC1)(/C(=N/O)/N)N |
Canonical SMILES |
C1CCCC(CCC1)(C(=NO)N)N |
Origin of Product |
United States |
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